This study investigated the slow pyrolysis behavior of raw rice husk (RRH) and fermented rice husk (FRH) in a fixed-bed reactor at temperatures in the range of 200–600 °C. The effects of pyrolysis temperature on the biochar yield, composition, and physiochemical properties were examined to evaluate the energy potential of biochars produced from RRH and FRH. The FRH-derived biochar produced at 600 °C was found to be more suitable than the RRH-derived biochar because of its higher carbon content (68.9% vs 42.1%), GCV (31.6 vs 24.1 MJ kg−1), and true density (1.94 vs 1.54 g cm −3). The slow pyrolysis in the high-temperature regime facilitated the formation of lignin-rich and aromatically condensed biochar, making it particularly useful for producing carbon-rich materials. Thus, slow pyrolysis can be a technically viable approach for producing high-energy-density solid fuels that can replace medium-ranking coals in co-firing.

The retention behavior of various organic probes on the 4-(Nonyloxy) benzoic acid liquid crystal, which is used as a stationary phase, was investigated using the inverse gas chromatography method at infinite dilution. The thermodynamic parameters including the Flory-Huggins parameter, equation-of-state interaction parameter, the mole fraction activity coefficient, the effective exchange energy parameter, and residual thermodynamic parameters were determined in the temperature range of 423.15-433.15 K by using the retention behavior of the probes on the liquid crystal. It was determined from the thermodynamic parameters that all probes were poor solvents for the liquid crystal. Besides, the results of the 4-(Nonyloxy) benzoic acid liquid crystal was compared with a liquid crystal in the literature, and the effect of the number of alkyl groups on the liquid crystals on the Flory-Huggins interaction parameter and isomer separation was evaluated.

Isoprene is an important volatile organic compound causing photochemical smog in the atmosphere; thus, accurate analysis of isoprene is essential. In this study, the effect of sampling conditions, including adsorbent types, sampling temperatures, and flow rates on the recovery of isoprene, was investigated. Common adsorption traps of isoprene, including Tenax TA/Carbosieve SIII, Tenax TA/Carbotrap, were used as adsorbents. Sampling temperatures varied from 25 °C to 40 °C. Sampling flow rates were 50, 100, and 200 mL min−1. It was found that the Tenax/Carbotrap trap revealed the highest isoprene recovery rate; however, the Tenax/Carbosieve SIII trap depicted more significant loss of isoprene than the other one. As for sampling variables, the lower the temperatures and flow rates concerned were, the higher the isoprene recovery was. It was concluded that sampling temperatures and flow rates should be ≤35 °C and ≤50 mL min−1 during a sampling process, respectively. In addition, Carbosieve SIII should not be used for isoprene sampling due to its poor recovery rate.

We suggest symmetric variational physics-informed neural networks (symmetric VPINN) to learn the symmetric fluid flow and physical properties of fluids from a limited set of data. Symmetric VPINN is based on the VPINN framework and guarantees the symmetry of the solutions by modifying the network architecture. The effectiveness of the symmetric VPINN is demonstrated by predicting the velocity profiles and power-law fluid properties in the Poiseuille flow of a parallel channel. Symmetric VPINN models robustly and accurately learn power-law fluid flow in both forward and inverse problems. We demonstrate that the symmetric VPINN can be particularly useful when the power-law index is small and the data are extremely limited. The modified network architecture in the symmetric VPINN guides the neural network towards an exact solution by reinforcing symmetry. We show that symmetric VPINN is effective in obtaining unknown physical properties in practical experiments where data are scarce, suggesting the possibility of introducing known conditions of the system directly into the network structure to improve the accuracy of the network.

Three conventional and abundant municipal wastes (PET bottles, bread, and human hair) were used for the synthesis of the solid carbon product. The activation of this carbon powder was performed with the aid of KOH and ZnCl2 chemicals to achieve activated carbons (ACs). The characterization methods, such as SEM, FTIR, N2 adsorption-desorption analysis, BET, and DFT pore size analysis, were applied to characterize the synthesized mixed matrix membranes (MMMs). The ACs synthesized by PET wastes and human hairs showed the highest and lowest sorption capacity, BET surface area, and pore volume, respectively. The activation of ACs using KOH showed overall better effectiveness in CO2/CH4 separation performance of fabricated MMMs compared with using ZnCL2, due to the presence of hydroxyl groups at the surface of KOH-modified ACs. The developed model for the spiral wound membrane module showed good agreement with experimental data and modeling results of the hollow fiber module in the literature. The result of the model on the best-performed membrane showed that the increase in module length and diameter led to a logarithmic increase in the stage cut. It appears that the increase in module diameter is more practical and beneficial than that in module length. The result of the simulation of a double step with recycling of permeate (DoSRP) separation system in the Aspen Plus environment shows that the increase in CH4 content of the feed, temperature, and decrease in thickness of membranes all have deteriorative effect on the separation performance of overall DoSRP configuration separation system. It was also deduced that MMMs with higher CO2 permeance and CO2/CH4 ideal selectivity suffer more from the mentioned changes in simulated manipulated separation parameters compared with less effective MMMs.

The charge/discharge characteristics of a carbon anode were studied in a lithium ion battery system based on the effects of a graphite structure developed by heat energy. A carbon precursor (pitch) was synthesized from pyrolysis of fuel oil, after which a carbonization/graphitization treatment at 1,000-2,400 °C was carried out on the carbon anode. The lithium storage mechanism of carbonized materials treated under 1,300 °C was noted not by the space between the graphite layers but the cavity in the carbon materials. This indicates higher capacity and high speed charge-discharge performance capabilities than graphite. For graphitized materials treated at 2,400 °C, lithium ions are mainly inserted between the layers of the graphite, forming an interlayer structure. Based on the suggested mechanisms, it is noted that the charge/discharge of lithium ions can be controlled based on control of the graphite structure.

A new thiosemicarbazide-naphthalene-based fluorescent chemosensor FNC ((2-(furan-2-carbonyl)-N-(naphthalen-1-yl)hydrazine-1-carbothioamide)) for Zn2+ was synthesized and identified. FNC was applied to selectively detect Zn2+ with fluorescent turn-on response. The detection limit was determined to be 1.93 µM, which is much below the WHO standard (76.5 µM). The detecting mechanism of FNC to Zn2+ was revealed to bind FNC to Zn2+ in the proportion of 1: 1 by Job plot, ESI-mass and 1H NMR titrations. DFT and TD-DFT calculations were performed for FNC and FNC-Zn2+, which provide insight into structural, electronic and photophysical properties.

The textile industry is water intensive and discharges numerous coloring compounds into the water body that depend on the industry’s geographical location, the wet processes used for manufacturing, processing conditions, and the substrates involved. Textile wastewater contains chlorobenzenes, phthalates, heavy metals, azo dyes, and chlorophenols that have severe health issues, such as being allergenic, cytotoxic, genotoxic, mutagenic, and carcinogenic threats to living organisms. The differing concentrations of sulfates, chlorides, TOC, TDS, TSS, BOD, COD, high pH, and dye content characterize textile wastewater. To protect the environment and public health, a higher concentration of these items in textile wastewater is needed to treat the textile wastewater effluent before discharge. The conventional treatment methods are not able to fully remove the pollutants, such as physical treatments can only remove grease, oil, and TSS, whereas biological wastewater treatment (aerobic and anaerobic) can only decrease colors, COD, BOD, oil, and phenol with a higher accomplishment period and by-products. Therefore, it is necessary to develop effective ecofriendly, cost-effective, novel techniques, such as membrane technology, and a promising method with fewer by-products. The activated carbon method effectively removes heavy metals and dyes from the textile wastewater, and advanced oxidation processes (AOPs) are a recent development in textile wastewater treatment processes. Combining AOPs methods has been proven effective in removing pollutants when combined with biological and advanced physical processes. This paper reviews the textile manufacturing process, textile wastewater characteristics, textile wastewater’s impact on the environment and health, and the available textile wastewater treatment approach.

Frontal polymerization (FP) is a unique polymerization technique that involves the self-propagation of heat, which is triggered by a local heat source, such as a photoinitiator. We propose here a novel method for producing colorful polymeric layers through an FP reaction using carbon black (CB) under near-infrared (NIR) irradiation. In the FP reaction, CB and dicyclopentadiene (DCPD) were used as the photothermal agent and monomer, respectively. The photothermal efficiencies of the CB/DCPD suspensions were found to increase with the increase in their CB content. After photothermal initiation, the exothermic FP reaction propagated thermally, resulting in the formation of a freestanding poly (DCPD) resin. In addition, the density of the DCPD suspension in the test tube was adjusted to prepare a multilayered, colored poly (DCPD) resin. Consequently, a four-colored poly (DCPD) resin was obtained via an NIR-induced FP reaction. These results indicate that nanosized CB can be an effective photothermal agent for FP and that the proposed approach can be used for the rapid curing of polymers with multicolored layers with low energy consumption.

Sea buckthorn (SBT) combines very fascinating nutritional composition with vital vitamins (A, C, E, D, K, and B complexes). Flavonoids, sterols, α-carotene, linoleic acid, and many more unsaturated fatty acids are present in the sea buckthorn plant. The organic extract of SBT seeds is commonly utilized as an anti-aging ingredient in numerous cosmetics. SBT oil extracts are used in pharmaceuticals that treat diseases like diabetes, cancer, cardiovascular disease, and neurological disorders, in addition to cosmetology. In this investigation, various concentrations of organic solvents such as n-hexane, isopropyl alcohol, ethyl acetate, ethanol, methanol, and ascorbic acid (standard) were used for the extraction of oil from sea buckthorn seeds. The antioxidant activity of such extracts was checked by the iron chelating, commonly known as the ferric chloride (FeCl3) method, which is based on the ferric reducing ability of plasma (FRAP) assay with the help of UV-Vis. Our results indicate that seed extract of Hippophae rhamnoides, should be considered as a non-toxic source and the ferric reducing ability of plasma (FRAP) assay is used to evaluate the anti-oxidant potential by various organic solvents. The highest (68%) of FRAP is scavenged by the ethyl acetate and least (53%) of isopropyl extracts.